Cas no 112163-33-4 (Joro Spider Toxin)

• Product Name: Joro Spider Toxin
• CAS No: 112163-33-4
• MF: C₂₇H₄₇N₇O₆
• MW: 565.705386400223
• CID: 160707
• PubChem ID: 119582
• Update Time: 2025-10-31

Joro Spider Toxin Chemical and Physical Properties

Names and Identifiers

• Butanediamide,N1-[5-[[3-[[4-[(3-aminopropyl)amino]butyl]amino]-1-oxopropyl]amino]pentyl]-2-[2-[(2,4-dihydroxyphenyl)acetyl]amino]-,(2S)-
• (2S)-N-[5-[3-[4-(3-aminopropylamino)butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide
• Butanediamide
• Butanediamide,N1-[5-[[3-[[4-[(3-aminopropyl)amino]butyl]amino]-1-oxopropyl]amino]pentyl]-2-[2-...
• JORO SPIDER TOXIN JSTX-3
• Joro spider toxin
• Joro Spider Toxin 3
• Joro toxin
• JSTX-3
• J-002718
• BDBM50105843
• GTPL4229
• HY-W420452
• AS-76431
• (2S)-N-{5-[3-({4-[(3-aminopropyl)amino]butyl}amino)propanamido]pentyl}-2-[2-(2,4-dihydroxyphenyl)acetamido]butanediamide
• UNII-MPT5X293RB
• BUTANEDIAMIDE, N1-(5-((3-((4-((3-AMINOPROPYL)AMINO)BUTYL)AMINO)-1-OXOPROPYL)AMINO)PENTYL)-2-(((2,4-DIHYDROXYPHENYL)ACETYL)AMINO)-, (S)-
• MPT5X293RB
• (2S)-N1-(5-((3-((4-((3-AMINOPROPYL)AMINO)BUTYL)AMINO)-1-OXOPROPYL)AMINO)PENTYL)-2-(2-((2,4-DIHYDROXYPHENYL)ACETYL)AMINO)BUTANEDIAMIDE
• Butanediamide, N1-(5-((3-((4-((3-aminopropyl)amino)butyl)amino)-1-oxopropyl)amino)pentyl)-2-(((2,4-dihydroxyphenyl)acetyl)amino)-, (2S)-
• CHEMBL313747
• N*1*-(5-{3-[4-(3-Amino-propylamino)-butylamino]-propionylamino}-pentyl)-2-[2-(2,4-dihydroxy-phenyl)-acetylamino]-succinamide
• CS-0540030
• AC1L3P2K
• 2-Amino-N-{3-[4-(3-amino-propylamino)-butylamino]-propyl}-acetamide
• 112163-33-4
• DTXSID50149933
• JSTX 3
• Jorotoxin 3
• Q12161794
• Neurotoxin 3 (Nephila clavata)
• AKOS040759976
• CHEBI:34802
• SJLRBGDPTALRDM-QFIPXVFZSA-N
• DA-54555
• G79254
• Joro Spider Toxin

• Inchi： InChI=1S/C27H47N7O6/c28-10-6-13-30-11-4-5-12-31-16-9-25(38)32-14-2-1-3-15-33-27(40)22(19-24(29)37)34-26(39)17-20-7-8-21(35)18-23(20)36/h7-8,18,22,30-31,35-36H,1-6,9-17,19,28H2,(H2,29,37)(H,32,38)(H,33,40)(H,34,39)
• InChI Key： SJLRBGDPTALRDM-UHFFFAOYSA-N
• SMILES： NCCCNCCCCNCCC(NCCCCCNC(C(NC(CC1C=CC(O)=CC=1O)=O)CC(=O)N)=O)=O

Computed Properties

• Exact Mass: 565.35900
• Monoisotopic Mass: 565.35878224 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 23
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 216
• XLogP3: -1.8
• Molecular Weight: 565.7
• Topological Polar Surface Area: 221Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 979.9°Cat760mmHg
• Flash Point: 546.4°C
• Refractive Index: 1.558
• PSA: 220.93000
• LogP: 2.45660

Joro Spider Toxin Security Information

• Safety Instruction： S22
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Asparagine and derivatives

Additional information on Joro Spider Toxin

Introduction to Joro Spider Toxin (CAS No. 112163-33-4) and Its Emerging Research Applications

Joro Spider Toxin, chemically identified by the CAS number 112163-33-4, is a naturally occurring peptide isolated from the venom of the spider Argiope joro. This compound has garnered significant attention in the field of neurobiology and pharmacology due to its unique structural properties and biological activities. The Joro Spider Toxin is composed of a small chain of amino acids, which contribute to its remarkable ability to interact with specific targets in biological systems. Recent advancements in biochemical research have highlighted the potential of this toxin as a tool for understanding neural signaling pathways and as a candidate for developing novel therapeutic agents.

The structure of Joro Spider Toxin (CAS No. 112163-33-4) exhibits a high degree of specificity, allowing it to bind to particular receptors and ion channels in neural tissues. This specificity has made it a valuable tool for researchers studying the mechanisms of neurotransmission. Studies have shown that the toxin can modulate the activity of voltage-gated sodium channels, which are critical for nerve impulse propagation. By binding to these channels, Joro Spider Toxin can either block or enhance their activity, depending on the context. This property has been particularly useful in investigating the pathophysiology of neurological disorders such as epilepsy and chronic pain syndromes.

In recent years, the application of Joro Spider Toxin has expanded beyond basic research into potential therapeutic applications. Researchers are exploring its use as a lead compound for developing drugs that target neurological disorders. The toxin's ability to selectively interact with neural receptors makes it an attractive candidate for designing treatments that minimize side effects associated with broader-spectrum compounds. For instance, studies have demonstrated its potential in reducing seizure activity in animal models of epilepsy by modulating sodium channel function. This has sparked interest in further clinical investigation to evaluate its efficacy and safety in human populations.

The biochemical properties of Joro Spider Toxin (CAS No. 112163-33-4) have also been leveraged in the development of novel diagnostic tools. Its high affinity for specific neural receptors allows it to be used as a probe in imaging techniques, enabling researchers to visualize and study neural activity in greater detail. This has opened up new avenues for understanding brain function and diagnosing neurological conditions non-invasively. Additionally, the toxin's stability under various physiological conditions makes it suitable for use in both preclinical and clinical settings.

From a pharmacological perspective, the unique structure of Joro Spider Toxin has provided insights into how peptides can interact with biological targets at a molecular level. This knowledge is crucial for designing synthetic peptides with enhanced therapeutic properties. Researchers are employing computational methods and structural biology techniques to engineer derivatives of Joro Spider Toxin that exhibit improved selectivity and efficacy. These efforts aim to create next-generation drugs that can address complex neurological disorders more effectively than existing treatments.

The ecological significance of Joro Spider Toxin cannot be overlooked either. As a component of spider venom, this peptide plays a role in the spider's predatory behavior and defense mechanisms. Understanding its biological functions not only advances our knowledge of arthropod physiology but also provides insights into evolutionary adaptations that have shaped neural signaling across species. This interdisciplinary approach bridges the gap between ecology and neuroscience, fostering a more holistic understanding of biological systems.

In conclusion, Joro Spider Toxin (CAS No. 112163-33-4) represents a fascinating compound with diverse applications in research and potential therapeutic development. Its unique structural and functional properties make it a valuable tool for studying neural signaling pathways and developing novel treatments for neurological disorders. As research continues to uncover new aspects of this toxin's biology, its impact on both scientific understanding and medical innovation is likely to grow significantly.